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Compound of Interest

Compound Name: Disperse Yellow 56

Cat. No.: B6595850 Get Quote

An In-depth Technical Guide to the Synthesis of Disperse Yellow 56 (C.I. 216550) via

Diazotization

Introduction
Disperse Yellow 56, also identified by the Colour Index name C.I. 216550 and CAS number

54077-16-6, is a double azo, red-light yellow disperse dye.[1][2] It is primarily utilized in the

dyeing of synthetic fibers, particularly polyester, due to its insolubility in water and ability to

sublime, allowing for high-temperature dyeing methods.[3][4] The synthesis of this dye is a

classic example of diazo coupling, a cornerstone of azo dye chemistry. This process involves

two main stages: the diazotization of a primary aromatic amine and the subsequent coupling of

the resulting diazonium salt with an electron-rich coupling component.

The established manufacturing method for Disperse Yellow 56 involves the diazotization of 4-

(Phenyldiazenyl)benzenamine (commonly known as 4-aminoazobenzene) followed by an azo

coupling reaction with Quinoline-2,4-diol.[1][2] This guide provides a detailed overview of the

chemical principles, a representative experimental protocol, and relevant technical data for the

synthesis of Disperse Yellow 56.

Physicochemical and Technical Data
Quantitative data for Disperse Yellow 56 is summarized below. This information is crucial for

characterization and application purposes.

Table 1: General Properties of Disperse Yellow 56
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Property Value Reference(s)

CAS Number 54077-16-6 [2][4]

C.I. Name
Disperse Yellow 56, C.I.

216550
[2]

Molecular Formula C₂₁H₁₅N₅O₂ [4][5]

Molecular Weight 369.38 g/mol [2][4]

Appearance
Red-light yellow / Orange

powder
[2]

Solubility
Soluble in acetone; Insoluble

in water
[2][3]

IUPAC Name

4-hydroxy-3-[(4-

phenyldiazenylphenyl)diazenyl

]-1H-quinolin-2-one

[5]

Table 2: Application and Fastness Properties

Property Details Reference(s)

Primary Application
Dyeing of polyester and other

synthetic fibers
[3]

Dyeing pH 4 - 5 [1]

Melt Dyeing Temperature 210 - 220 °C [2]

Light Fastness (ISO) 6 [1]

Washing Fastness (ISO) 4-5 [1]

Ironing Fastness (ISO) 4-5 [1]

Reaction Pathway and Mechanism
The synthesis of Disperse Yellow 56 is a two-step process.
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Diazotization: 4-Aminoazobenzene is treated with nitrous acid (HNO₂), generated in situ from

sodium nitrite and a strong mineral acid (e.g., hydrochloric acid), at low temperatures (0–5

°C). This converts the primary amino group into a highly reactive diazonium salt.[6]

Azo Coupling: The diazonium salt acts as an electrophile and attacks the electron-rich

coupling component, Quinoline-2,4-diol, at the position of highest electron density, forming a

stable azo compound, Disperse Yellow 56.
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Synthesis of Disperse Yellow 56

4-Aminoazobenzene

4-(Phenyldiazenyl)benzenediazonium Chloride
(Diazonium Salt)

 Diazotization

NaNO₂ + HCl
(0-5 °C)

Quinoline-2,4-diol

Disperse Yellow 56
(C₂₁H₁₅N₅O₂)

 Azo Coupling
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Experimental Workflow for Disperse Yellow 56 Synthesis

Part 1: Diazotization

Part 2: Azo Coupling & Work-up

Suspend 4-Aminoazobenzene in HCl(aq)

Cool to 0-5 °C in Ice Bath

Dropwise addition of NaNO₂ to Amine Suspension

Prepare NaNO₂ Solution

Stir for 30 min at 0-5 °C

Diazonium Salt Solution Ready

Add Diazonium Salt to Coupler Solution

Use Immediately

Dissolve Quinoline-2,4-diol in NaOH(aq)

Cool to 0-5 °C

Stir for 2-3 hours

Vacuum Filtration

Wash with Water

Dry Crude Product (60-70 °C)

Optional: Recrystallization

Pure Disperse Yellow 56

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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